Cas no 88542-75-0 (Undecanoic acid, 2-heptyl-, ethenyl ester)

Undecanoic acid, 2-heptyl-, ethenyl ester structure
88542-75-0 structure
Product Name:Undecanoic acid, 2-heptyl-, ethenyl ester
CAS No:88542-75-0
MF:C20H38O2
MW:310.514526844025
CID:629237
PubChem ID:71318612
Update Time:2025-04-19

Undecanoic acid, 2-heptyl-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, 2-heptyl-, ethenyl ester
    • ethenyl 2-heptylundecanoate
    • DTXSID70748705
    • 88542-75-0
    • Inchi: 1S/C20H38O2/c1-4-7-9-11-12-14-16-18-19(20(21)22-6-3)17-15-13-10-8-5-2/h6,19H,3-5,7-18H2,1-2H3
    • InChI Key: SIQFQRIOQMLNNS-UHFFFAOYSA-N
    • SMILES: O(C=C)C(C(CCCCCCC)CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 310.287180451g/mol
  • Monoisotopic Mass: 310.287180451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 26.3Ų
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